Pyrimidine-5-carbaldehyde oxime

• IUPAC Name: (NE)-N-(pyrimidin-5-ylmethylidene)hydroxylamine
• InChI: InChI=1S/C5H5N3O/c9-8-3-5-1-6-4-7-2-5/h1-4,9H/b8-3+
• InChI Key: JIHALWYYWJPEIV-FPYGCLRLSA-N
• Canonical SMILES: C1=C(C=NC=N1)C=NO
• Isomeric SMILES: C1=C(C=NC=N1)/C=N/O
• Molecular Formula: C5H5N3O
• Molecular Weight: 123.11 g/mol

Description

Pyrimidine-5-carbaldehyde oxime is a chemical compound with the molecular formula C₅H₄N₂O . It is used in the preparation of pyrimidyl alkanol derivatives by reacting with diisopropylzinc and various alkyl halides. This compound is part of the pyrimidine family, which plays essential roles in biological processes due to its presence in nucleotides, nucleic acids, vitamins, and coenzymes.

Synthesis Analysis

The synthesis of pyrimidine-5-carbaldehyde oxime involves several methods. For example, Suzuki coupling reactions have been employed to create 2,5-disubstituted pyrimidines, some of which exhibit moderate anticancer activity. Other synthetic approaches include Vilsmeier–Haack reactions and regioselective dechlorination. These methods allow the generation of diverse pyrimidine derivatives.

Molecular Structure Analysis

Pyrimidine-5-carbaldehyde oxime has a six-membered ring containing two nitrogen atoms at positions 1 and 3. Its structure resembles that of nucleotide base pairs in DNA and RNA. The presence of halogen substituents can influence its reactivity and biological properties.

Chemical Reactions Analysis

Pyrimidine derivatives can undergo various substitution reactions, including nucleophilic aromatic substitution (S N Ar). These reactions allow the introduction of functional groups and modifications to the pyrimidine scaffold.

Scientific Research Applications

Synthesis of Pyrimidyl Alkanols

Pyrimidine-5-carboxaldehyde serves as a valuable precursor in the preparation of both (S)- and ®-pyrimidyl alkanols. These alkanols find applications in various fields, including pharmaceuticals and agrochemicals. .

Mechanism of Action

Pyrimidine compounds, including pyrimidine-5-carbaldehyde oxime, can exhibit anti-inflammatory effects by inhibiting key inflammatory mediators such as prostaglandin E₂, inducible nitric oxide synthase, and tumor necrosis factor-α.

Physical and Chemical Properties Analysis

• Molar Volume: 87.5±3.0 cm³

Future Directions

Research on pyrimidine derivatives should continue to explore novel structures with enhanced anticancer activity. Understanding structure-activity relationships (SARs) will aid in designing more potent and efficacious anticancer drugs based on the pyrimidine scaffold.